3-[(Furan-2-yl)methanesulfonyl]azetidine hydrochloride

• IUPAC Name: 3-(furan-2-ylmethylsulfonyl)azetidine;hydrochloride
• InChI: InChI=1S/C8H11NO3S.ClH/c10-13(11,8-4-9-5-8)6-7-2-1-3-12-7;/h1-3,8-9H,4-6H2;1H
• InChI Key: JWQNFMLJBAVQGJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)S(=O)(=O)CC2=CC=CO2.Cl
• Molecular Formula: C8H12ClNO3S
• Molecular Weight: 237.70 g/mol

Description

Synthesis Analysis

The synthesis of 3-[(Furan-2-yl)methanesulfonyl]azetidine hydrochloride is primarily achieved by reacting azetidine with furoic acid chloride and methanesulfonyl chloride. The reaction takes place in the presence of a catalyst, such as triethylamine, and is carried out at room temperature.

Molecular Structure Analysis

The molecular formula of 3-[(Furan-2-yl)methanesulfonyl]azetidine hydrochloride is C8H12ClNO3S. It has a molecular weight of 237.7 g/mol.

Physical And Chemical Properties Analysis

3-[(Furan-2-yl)methanesulfonyl]azetidine hydrochloride is a white solid powder. It has a melting point of 241-243°C, and it is soluble in water.

Scientific Research Applications

• Scientific Field: Medicinal Chemistry

  • Application : Furan derivatives have been used in the development of new drugs.
  • Methods of Application : The inclusion of the furan nucleus is an essential synthetic technique in the search for new drugs. Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics.
  • Results or Outcomes : Furan derivatives have shown a wide range of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer.

• Scientific Field: Organic Synthesis

  • Application : “3-[(Furan-2-yl)methanesulfonyl]azetidine hydrochloride” is a versatile material used in scientific research, including organic synthesis.
  • Results or Outcomes : The outcomes of its use in organic synthesis are not specified in the sources.

• Scientific Field: Polymer Chemistry

  • Application : Aziridines and azetidines, which are similar to “3-[(Furan-2-yl)methanesulfonyl]azetidine hydrochloride”, are used as building blocks for polyamines by anionic and cationic ring-opening polymerization.
  • Methods of Application : The polymerizations of aziridine and azetidine provide different routes to produce polyamines, with various structures (i.e., branched vs. linear) and degrees of control.
  • Results or Outcomes : The resulting polymers have many important applications, such as antibacterial and antimicrobial coatings, CO2 adsorption, chelation and materials templating, and non-viral gene transfection.

• Scientific Field: Antibacterial Research

  • Application : Furan derivatives have been used in the creation of numerous innovative antibacterial agents.
  • Methods of Application : The inclusion of the furan nucleus is an essential synthetic technique in the search for new drugs. Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics.
  • Results or Outcomes : Furan derivatives have shown a wide range of therapeutic advantages, such as antibacterial or antifungal or antiviral.

• Scientific Field: Neuroprotection Research

  • Application : A novel azetidine derivative, “3-(naphthalen-2-yl(propoxy)methyl)azetidine hydrochloride”, has been investigated for its potential mechanism and beneficial effects on ischaemia/reperfusion (I/R) brain injury.
  • Results or Outcomes : The outcomes of its use in neuroprotection research are not specified in the sources.

• Scientific Field: Anticancer Research
  • Application : Furan derivatives have been used in the creation of numerous innovative anticancer agents.
  • Methods of Application : The inclusion of the furan nucleus is an essential synthetic technique in the search for new drugs. Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics.
  • Results or Outcomes : Furan derivatives have shown a wide range of therapeutic advantages, such as anticancer.

Safety And Hazards

The safety information for 3-[(Furan-2-yl)methanesulfonyl]azetidine hydrochloride indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center or doctor/physician if you feel unwell.